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Compound of Interest

Compound Name: Filapixant

Cat. No.: B607451 Get Quote

This document provides crucial safety and logistical guidance for laboratory personnel handling

Filapixant. In the absence of a specific Safety Data Sheet (SDS), this information is based on

established best practices for handling potent pharmaceutical compounds and should be

adapted to specific laboratory conditions through a formal risk assessment.

Personal Protective Equipment (PPE)
A multi-layered PPE strategy is mandatory to minimize exposure when handling Filapixant.
The following table summarizes the required PPE for various activities.
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Activity Eye Protection
Hand
Protection

Respiratory
Protection

Protective
Clothing

Receiving/Unpac

king
Safety glasses

Single pair of

chemotherapy-

tested gloves

N95 respirator (if

not in plastic)
Lab coat

Weighing/Compo

unding

Chemical safety

goggles

Double pair of

chemotherapy-

tested gloves

NIOSH-approved

respirator

Impermeable,

disposable gown

Handling

Solutions

Chemical safety

goggles and face

shield

Double pair of

chemotherapy-

tested gloves

Fume hood
Impermeable,

disposable gown

Waste Disposal
Chemical safety

goggles

Double pair of

chemotherapy-

tested gloves

As required by

risk assessment

Impermeable,

disposable gown

Note on Gloves: All gloves must be tested against the American Society for Testing and

Materials (ASTM) D6978 standard for chemotherapy drug handling.[1] Gloves should be

inspected for defects before use and changed regularly, or immediately upon contamination.

Standard Operating Procedure for Handling
Filapixant Powder
This protocol outlines the essential steps for safely weighing and preparing a solution of

Filapixant powder.

1. Preparation of the Work Area:

Designate a specific area for handling Filapixant, such as a certified chemical fume hood or
a containment ventilated enclosure (CVE).
Cover the work surface with a disposable, absorbent, and impermeable liner.
Assemble all necessary equipment (e.g., analytical balance, spatulas, weigh boats, solvent,
volumetric flasks, vortex mixer) and place them on the liner.
Ensure a hazardous waste container is readily accessible within the containment area.
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2. Donning of Personal Protective Equipment (PPE):

Follow the PPE donning sequence outlined in the workflow diagram below. This ensures that
protective gear is worn in the correct order to maximize safety.

3. Weighing of Filapixant Powder:

Carefully open the container of Filapixant inside the fume hood or CVE to avoid generating
airborne particles.
Use a dedicated spatula to transfer the desired amount of powder onto a weigh boat.
Close the primary container tightly immediately after dispensing.

4. Solution Preparation:

Carefully add the weighed Filapixant powder to the volumetric flask containing the
appropriate solvent.
Rinse the weigh boat with the solvent and add the rinse to the volumetric flask to ensure a
complete transfer.
Cap the flask and mix gently until the solid is fully dissolved. A vortex mixer may be used if
necessary.

5. Post-Handling and Decontamination:

Wipe down all surfaces, equipment, and the exterior of the primary container with an
appropriate deactivating and cleaning agent.
Dispose of all single-use items (e.g., weigh boats, liner, gloves) in the designated hazardous
waste container.

6. Doffing of Personal Protective Equipment (PPE):

Follow the PPE doffing sequence outlined in the workflow diagram to prevent cross-
contamination.
Wash hands thoroughly with soap and water after removing all PPE.

Waste Disposal Plan
All waste generated from handling Filapixant must be treated as hazardous chemical waste.

This includes contaminated PPE, disposable labware, and any unused material.
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Waste Stream Container Type Disposal Procedure

Solid Waste (PPE, liners, etc.)
Labeled, sealed, and puncture-

resistant container

Incineration via a licensed

hazardous waste vendor.

Liquid Waste (solvents, etc.)

Labeled, sealed, and

chemically compatible

container

Incineration via a licensed

hazardous waste vendor.

Sharps (needles, etc.)
Puncture-proof sharps

container

Incineration via a licensed

hazardous waste vendor.

Disposal Workflow:

Segregate Filapixant waste from other laboratory waste streams.

Collect waste in designated, clearly labeled, and sealed containers at the point of generation.

Store waste containers in a secure, designated satellite accumulation area.

Arrange for pickup and disposal by a certified hazardous waste management company in

accordance with all federal, state, and local regulations.[2]

Visual Workflow Guides
The following diagrams illustrate the standard procedures for donning and doffing PPE and the

waste disposal process for Filapixant.
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Start

Don Impermeable Gown

Don Respirator

Don Goggles/Face Shield

Don First Pair of Gloves

Don Second Pair of Gloves
(over gown cuffs)

Begin Work

Click to download full resolution via product page

PPE Donning Sequence
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Start Doffing

Remove Outer Gloves

Remove Gown and Inner Gloves
(turn gown inside out)

Dispose in Hazardous Waste

Remove Goggles/Face Shield

Remove Respirator

Wash Hands Thoroughly

Click to download full resolution via product page

PPE Doffing Sequence

Laboratory Operations Disposal Operations

Waste Generation
(e.g., used PPE, contaminated labware)

Segregate into
Designated Containers

Secure Storage in
Satellite Accumulation Area

Scheduled Pickup by
Certified Vendor

Transport to
Licensed Facility Incineration
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Click to download full resolution via product page

Filapixant Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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